Cas no 243122-78-3 (4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester)

• Product Name: 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester
• CAS No: 243122-78-3
• MF: C₁₅H₁₀F₃NO₄
• MW: 325.239414691925
• CID: 4992674
• Update Time: 2025-05-25

4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C15H10F3NO4/c1-23-14(20)13-8-11(19(21)22)6-7-12(13)9-2-4-10(5-3-9)15(16,17)18/h2-8H,1H3
• InChI Key： VFDXLCNZBMYYDV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(=CC=1C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 441
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1

Additional information on 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

Chemical Profile of 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester (CAS No. 243122-78-3)

4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester, identified by the CAS number 243122-78-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features both a nitro group and a trifluoromethyl substituent, which contribute to its unique chemical properties and potential applications. The compound’s structure imparts both electron-withdrawing and electron-donating effects, making it a versatile intermediate in synthetic chemistry.

The molecular structure of 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester consists of two benzene rings connected by a methylene bridge, with the nitro group (-NO₂) attached to one ring and the trifluoromethyl group (-CF₃) attached to the other. The carboxylic acid methyl ester functionality (-COOCH₃) further enhances its reactivity, allowing for various chemical transformations such as hydrolysis, reduction, or esterification. These structural features make it a valuable building block for the synthesis of more complex molecules.

In recent years, the demand for novel compounds with tailored electronic and steric properties has driven extensive research into biphenyl derivatives. The presence of both the nitro group and the trifluoromethyl group in 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester has been particularly useful in designing molecules with enhanced binding affinity and selectivity. For instance, such compounds have been explored as ligands in metal-organic frameworks (MOFs) and as intermediates in the development of advanced materials.

One of the most compelling aspects of 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester is its potential application in pharmaceutical research. The nitro group can be readily reduced to an amine, providing a pathway to synthesize biaryl amines, which are prevalent in many bioactive molecules. Additionally, the trifluoromethyl group is known to improve metabolic stability and binding interactions with biological targets, making it an attractive moiety for drug design. Several studies have demonstrated its utility in generating novel heterocyclic compounds with promising pharmacological properties.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known bioactive agents. Researchers have investigated its derivatives as potential herbicides, fungicides, and insecticides. The combination of electron-deficient and electron-rich regions in 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester allows for fine-tuning of biological activity by modifying substituents at various positions on the biphenyl core. This flexibility has led to the discovery of several lead compounds that are being further optimized for commercial use.

Synthetic methodologies for preparing 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester have been refined over time, enabling efficient production on both laboratory and industrial scales. Common approaches involve nucleophilic aromatic substitution reactions, cross-coupling reactions, and catalytic hydrogenation techniques. These methods leverage the reactivity of the nitro group and the stability of the trifluoromethyl moiety to construct the desired biphenyl framework. Advances in catalytic systems have further improved yields and reduced byproduct formation, making the synthesis more sustainable.

The spectroscopic and analytical characterization of 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester has been extensively documented. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H NMR and ¹³C NMR, provides detailed information about the molecular structure, while mass spectrometry (MS) confirms molecular weight and fragmentation patterns. Infrared (IR) spectroscopy is used to identify functional groups such as carboxylic esters, nitro groups, and aromatic C-H stretches. These analytical techniques ensure high purity standards necessary for downstream applications.

The compound’s thermal stability has been evaluated through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), revealing its suitability for various processing conditions. These studies indicate that 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester maintains its integrity under moderate heating conditions but decomposes at elevated temperatures, releasing nitrogen-containing gases typical of nitroaromatic compounds. This behavior is consistent with its use as an intermediate rather than a final product in many applications.

In conclusion, 4-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester (CAS No. 243122-78-3) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—combining a nitro group with a trifluoromethyl substituent—make it an invaluable intermediate for constructing complex molecules with enhanced functional properties. As research continues to uncover new synthetic pathways and applications, this compound will undoubtedly remain at the forefront of scientific innovation.